Cas no 1427501-67-4 (ethyl 4,6-difluoropyrazolo1,5-apyridine-3-carboxylate)

Ethyl 4,6-difluoropyrazolo[1,5-a]pyridine-3-carboxylate is a fluorinated heterocyclic compound with a pyrazolopyridine core, offering versatile utility in medicinal chemistry and agrochemical research. The presence of fluorine atoms at the 4- and 6-positions enhances its electronic properties, making it a valuable intermediate for designing bioactive molecules. The ethyl ester group provides a reactive handle for further functionalization, facilitating derivatization into amides, acids, or other esters. Its rigid fused-ring structure contributes to stability and potential binding affinity in target interactions. This compound is particularly useful in the synthesis of fluorinated analogs for pharmaceutical applications, where fluorine incorporation often improves metabolic stability and bioavailability.

ethyl 4,6-difluoropyrazolo1,5-apyridine-3-carboxylate structure

1427501-67-4 structure

Product Name:ethyl 4,6-difluoropyrazolo1,5-apyridine-3-carboxylate

CAS No:1427501-67-4

MF:C₁₀H₈F₂N₂O₂

MW:226.179529190063

MDL:MFCD23703181

CID:4781995

PubChem ID:71741655

Update Time:2025-06-07

ethyl 4,6-difluoropyrazolo1,5-apyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ETHYL 4,6-DIFLUOROPYRAZOLO[1,5-A]PYRIDINE-3-CARBOXYLATE
- NE49207
- ethyl 4,6-difluoropyrazolo1,5-apyridine-3-carboxylate
- MDL： MFCD23703181
- Inchi： 1S/C10H8F2N2O2/c1-2-16-10(15)7-4-13-14-5-6(11)3-8(12)9(7)14/h3-5H,2H2,1H3
- InChI Key： MHQFELVZNNGRDV-UHFFFAOYSA-N
- SMILES： FC1=CC(=CN2C1=C(C(=O)OCC)C=N2)F

Computed Properties

Exact Mass: 226.05538383g/mol
Monoisotopic Mass: 226.05538383g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 43.6

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: NA

ethyl 4,6-difluoropyrazolo1,5-apyridine-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

ethyl 4,6-difluoropyrazolo1,5-apyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM270312-1g	Ethyl 4,6-difluoropyrazolo[1,5-a]pyridine-3-carboxylate	1427501-67-4	97%	1g	$***	2023-03-30
Chemenu	CM270312-1g	Ethyl 4,6-difluoropyrazolo[1,5-a]pyridine-3-carboxylate	1427501-67-4	97%	1g	$914	2021-08-18
TRC	E902013-5mg	ethyl 4,6-difluoropyrazolo[1,5-a]pyridine-3-carboxylate	1427501-67-4		5mg	$ 50.00	2022-06-05
TRC	E902013-10mg	ethyl 4,6-difluoropyrazolo[1,5-a]pyridine-3-carboxylate	1427501-67-4		10mg	$ 70.00	2022-06-05
TRC	E902013-50mg	ethyl 4,6-difluoropyrazolo[1,5-a]pyridine-3-carboxylate	1427501-67-4		50mg	$ 295.00	2022-06-05
Matrix Scientific	221366-500mg	Ethyl 4,6-difluoropyrazolo[1,5-a]pyridine-3-carboxylate, 95% min	1427501-67-4	95%	500mg	$945.00	2023-09-06
Matrix Scientific	221366-1g	Ethyl 4,6-difluoropyrazolo[1,5-a]pyridine-3-carboxylate, 95% min	1427501-67-4	95%	1g	$1575.00	2023-09-06
Matrix Scientific	221366-5g	Ethyl 4,6-difluoropyrazolo[1,5-a]pyridine-3-carboxylate, 95% min	1427501-67-4	95%	5g	$5513.00	2023-09-06
Alichem	A029197992-250mg	Ethyl 4,6-difluoropyrazolo[1,5-a]pyridine-3-carboxylate	1427501-67-4	95%	250mg	$406.64	2022-04-02
Alichem	A029197992-1g	Ethyl 4,6-difluoropyrazolo[1,5-a]pyridine-3-carboxylate	1427501-67-4	95%	1g	$1,036.68	2022-04-02